Cas no 2068151-19-7 (1-((Tert-butoxycarbonyl)(3-methoxyphenyl)amino)cyclopropane-1-carboxylic acid)

• Product Name: 1-((Tert-butoxycarbonyl)(3-methoxyphenyl)amino)cyclopropane-1-carboxylic acid
• CAS No: 2068151-19-7
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• MDL: MFCD30717963
• CID: 5105214
• Update Time: 2025-06-13

1-((Tert-butoxycarbonyl)(3-methoxyphenyl)amino)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((Tert-butoxycarbonyl)(3-methoxyphenyl)amino)cyclopropane-1-carboxylic acid

• MDL： MFCD30717963
• Inchi： 1S/C16H21NO5/c1-15(2,3)22-14(20)17(16(8-9-16)13(18)19)11-6-5-7-12(10-11)21-4/h5-7,10H,8-9H2,1-4H3,(H,18,19)
• InChI Key： LGFCQFOKUQANEY-UHFFFAOYSA-N
• SMILES： C1(N(C(OC(C)(C)C)=O)C2=CC=CC(OC)=C2)(C(O)=O)CC1

Additional information on 1-((Tert-butoxycarbonyl)(3-methoxyphenyl)amino)cyclopropane-1-carboxylic acid

Professional Introduction to 1-((Tert-butoxycarbonyl)(3-methoxyphenyl)amino)cyclopropane-1-carboxylic Acid (CAS No. 2068151-19-7)

1-((Tert-butoxycarbonyl(3-methoxyphenyl)amino)cyclopropane-1-carboxylic acid) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 2068151-19-7, this compound represents a sophisticated molecular structure that combines a cyclopropane ring with functional groups designed to enhance its pharmacological properties. The presence of both a Tert-butoxycarbonyl (Boc) group and an 3-methoxyphenyl amine moiety makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of drug discovery.

The cyclopropane ring itself is a key structural feature, known for its unique electronic and steric properties. These characteristics can influence the compound's interactions with biological targets, making it a valuable building block for designing novel therapeutic agents. The Boc group, on the other hand, serves as an effective protecting group in peptide chemistry, ensuring selective reactivity during synthetic processes. This dual functionality positions the compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their potential biological activity. Studies have shown that these molecules can exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 1-((Tert-butoxycarbonyl(3-methoxyphenyl)amino)cyclopropane-1-carboxylic acid) may contribute to its ability to modulate biological pathways, making it an attractive scaffold for drug design.

The 3-methoxyphenyl amine moiety is particularly noteworthy, as it introduces a hydrophobic aromatic ring that can interact favorably with lipid membranes or specific protein binding sites. This feature is often exploited in the development of small-molecule drugs that require precise targeting within biological systems. Additionally, the methoxy group provides further electronic modulation, allowing for fine-tuning of the compound's reactivity and binding affinity.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies, which are crucial for identifying potential drug candidates. The structural complexity of 1-((Tert-butoxycarbonyl(3-methoxyphenyl)amino)cyclopropane-1-carboxylic acid) makes it an excellent candidate for such simulations, providing researchers with insights into its possible interactions with various biological targets. These computational approaches have accelerated the discovery process, allowing for rapid optimization of lead compounds.

The synthesis of this compound involves multiple steps, each requiring careful control to ensure high yield and purity. The introduction of the Boc group necessitates conditions that prevent unwanted side reactions, while the installation of the 3-methoxyphenyl amine moiety requires precise stoichiometry and reaction conditions. Advances in synthetic methodologies have made these processes more streamlined, enabling researchers to access complex molecules like 1-((Tert-butoxycarbonyl(3-methoxyphenyl)amino)cyclopropane-1-carboxylic acid) with greater ease than ever before.

In conclusion, 1-((Tert-butoxycarbonyl(3-methoxyphenyl)amino)cyclopropane-1-carboxylic acid (CAS No. 2068151-19-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for cyclopropane-containing compounds, this molecule is poised to play a crucial role in the next generation of therapeutic agents.